Cas no 38861-81-3 (Ethanone,1-[4-(2-methylpentyl)phenyl]-)

• Product name: Ethanone,1-[4-(2-methylpentyl)phenyl]-
• CAS No: 38861-81-3
• MF: C₁₄H₂₀O
• MW: 204.308
• CID: 319330
• PubChem ID: 299708

Ethanone,1-[4-(2-methylpentyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(2-methylpentyl)phenyl]-
• 1-[4-(2-methylpentyl)phenyl]ethanone
• 38861-81-3
• DTXSID70305978
• 1-(4-(2-Methylpentyl)phenyl)ethanone
• NSC173002
• NSC-173002
• NSC 173002

• Inchi： InChI=1S/C14H20O/c1-4-5-11(2)10-13-6-8-14(9-7-13)12(3)15/h6-9,11H,4-5,10H2,1-3H3
• InChI Key： CYXLMTFDKRUHSW-UHFFFAOYSA-N
• SMILES： CC(CCC)CC1C=CC(C(=O)C)=CC=1

Computed Properties

• Exact Mass: 204.1515
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 4.3

Experimental Properties

• PSA: 17.07